Cas no 2171671-84-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid
• CAS No: 2171671-84-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5902210
• PubChem ID: 165810646
• Update Time: 2025-08-04

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid
• EN300-1506792
• 2171671-84-2
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-methylcyclohexyl)carbamoyl]butanoic acid

• Inchi： 1S/C27H32N2O5/c1-27(15-7-2-8-16-27)29-25(32)23(13-14-24(30)31)28-26(33)34-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22-23H,2,7-8,13-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： ILGSRDIJCUUXJR-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C)CCCCC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic Acid (CAS No. 2171671-84-2)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid, identified by its CAS number 2171671-84-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a 9H-fluoren-9-ylmethoxycarbonyl moiety and a 1-methylcyclohexyl substituent, contribute to its distinct chemical and pharmacological properties.

The synthesis and characterization of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid involve sophisticated organic chemistry techniques. The introduction of the fluoren-9-ylmethoxycarbonyl group enhances the molecule's solubility and stability, which are critical factors in drug formulation. Additionally, the 1-methylcyclohexyl side chain provides steric hindrance, influencing the compound's interactions with biological targets. These structural attributes make it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid has shown potential in preclinical studies as a modulator of key biological pathways. Its ability to interact with specific enzymes and receptors has been investigated extensively, revealing mechanisms that could lead to new treatment strategies.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier, a crucial property for drugs targeting central nervous system disorders. Studies have demonstrated that the combination of the fluoren-9-ylmethoxycarbonyl and 1-methylcyclohexyl groups improves bioavailability and reduces metabolic degradation. These findings are particularly relevant in the context of developing next-generation therapeutics that require high efficacy and prolonged action.

The chemical properties of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid also make it suitable for use as an intermediate in the synthesis of more complex molecules. Its structural framework can be modified to create derivatives with tailored biological activities. This flexibility is invaluable in medicinal chemistry, where iterative design and optimization are essential for developing effective drugs.

The latest research in this field has highlighted the compound's potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways. Overexpression or dysregulation of kinases is associated with various diseases, including cancer. By targeting these enzymes, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid may help restore normal cellular function and provide a therapeutic benefit. Preclinical studies have shown promising results in cell culture models, suggesting its efficacy in inhibiting kinase activity.

In addition to its kinase inhibition properties, this compound has also been explored for its anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. The structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid allow it to interact with inflammatory mediators, potentially reducing inflammation and alleviating symptoms associated with inflammatory conditions.

The development of new drug candidates is often hindered by challenges such as poor solubility, rapid metabolism, and off-target effects. The unique properties of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid address some of these issues, making it a promising candidate for further clinical investigation. Its enhanced solubility and stability improve drug delivery systems, while its selectivity for biological targets reduces the risk of side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. These methods include palladium-catalyzed cross-coupling reactions, which are essential for introducing the fluorenylmethoxycarbonyl group into the molecular framework. The use of chiral auxiliaries or catalysts ensures enantioselectivity, which is critical for pharmaceutical applications where stereochemistry plays a significant role.

The characterization of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclohexyl)carbamoylbutanoic acid has been performed using state-of-the-art analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the compound's structure and purity, ensuring that it meets stringent pharmaceutical standards before proceeding to preclinical testing.

In conclusion, 4-{(9H-fluoren-9 - ylmethoxycarbony l } amino ) - 4 - ( 1 - methyl cyc lohex y l ) carb am o y l but ano ic ac id ( CAS No . 2171671 -84 -2 ) is a highly promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further development . As research continues to uncover new applications for this molecule , it is likely to play an important role in the discovery and development of novel therapeutics .